Cas no 1153002-90-4 (6-bromo-4-chloro-2,8-dimethylquinoline)

• Product Name: 6-bromo-4-chloro-2,8-dimethylquinoline
• CAS No: 1153002-90-4
• MF: C₁₁H₉BrClN
• MW: 270.552860975266
• MDL: MFCD12114952
• CID: 1204421
• PubChem ID: 329773643
• Update Time: 2025-11-02

6-bromo-4-chloro-2,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-2,8-dimethylquinoline
• CTK8E5361
• ZINC36075633
• AKOS009865827
• EN300-83968
• CTK8E5361; ZINC36075633; AKOS009865827; EN300-83968;
• DTXSID30656296
• Quinoline, 6-bromo-4-chloro-2,8-dimethyl-
• SB68730
• 6-Bromo-4-chloro-2,8-dimethylquinoline, AldrichCPR
• DB-207594
• MFCD12114952
• SCHEMBL17502184
• 1153002-90-4
• CS-0217765

• MDL： MFCD12114952
• Inchi： 1S/C11H9BrClN/c1-6-3-8(12)5-9-10(13)4-7(2)14-11(6)9/h3-5H,1-2H3
• InChI Key： YJTIVPXNBMXIJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(C=1)=C(C=C(C)N=2)Cl

Computed Properties

• Exact Mass: 268.96100
• Monoisotopic Mass: 268.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.26750

6-bromo-4-chloro-2,8-dimethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 6-bromo-4-chloro-2,8-dimethylquinoline

6-Bromo-4-chloro-2,8-dimethylquinoline (CAS No. 1153002-90-4): A Versatile Heterocyclic Compound for Advanced Research

6-Bromo-4-chloro-2,8-dimethylquinoline (CAS No. 1153002-90-4) is a highly specialized quinoline derivative that has gained significant attention in pharmaceutical and materials science research. This brominated and chlorinated quinoline compound features a unique molecular structure with strategic halogen substitutions at the 6- and 4-positions, along with methyl groups at the 2- and 8-positions, making it particularly valuable for medicinal chemistry applications and organic synthesis.

The growing interest in halogenated quinolines like 6-bromo-4-chloro-2,8-dimethylquinoline stems from their remarkable potential in drug discovery. Recent studies highlight how such multihalogenated quinoline derivatives serve as crucial building blocks for developing kinase inhibitors, antimicrobial agents, and anticancer compounds. The presence of both bromine and chlorine atoms in this molecule allows for diverse cross-coupling reactions, making it a favorite among researchers working on structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 6-bromo-4-chloro-2,8-dimethylquinoline offers multiple advantages. The bromine atom at position 6 serves as an excellent leaving group for palladium-catalyzed coupling reactions, while the chlorine at position 4 provides additional reactivity options. This dual functionality enables the creation of complex molecular architectures through Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and other transition metal-catalyzed transformations that are currently trending in synthetic organic chemistry.

The 2,8-dimethyl substitution pattern in 6-bromo-4-chloro-2,8-dimethylquinoline contributes to enhanced stability and modified electronic properties compared to simpler quinoline derivatives. This structural feature has sparked interest in materials science applications, particularly in the development of organic semiconductors and photovoltaic materials. Researchers are exploring how such multifunctional quinoline cores can be incorporated into OLED materials and molecular electronics components.

In pharmaceutical research, the demand for 6-bromo-4-chloro-2,8-dimethylquinoline has increased due to its role as a precursor for bioactive quinoline scaffolds. The compound's ability to serve as a template for targeted drug design aligns with current trends in personalized medicine and fragment-based drug discovery. Its molecular framework is particularly relevant for developing compounds that interact with protein-protein interaction interfaces, a hot topic in modern drug development.

The synthesis and applications of 6-bromo-4-chloro-2,8-dimethylquinoline continue to evolve with advances in green chemistry methodologies. Recent publications highlight more sustainable approaches to preparing such halogenated heterocycles, including catalytic halogenation techniques and atom-economical transformations. These developments address growing concerns about environmental impact in chemical synthesis while maintaining the compound's valuable reactivity profile.

Analytical characterization of 6-bromo-4-chloro-2,8-dimethylquinoline typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multinuclear NMR spectroscopy, and X-ray crystallography. The compound's distinct spectral signatures make it particularly useful as a reference standard in method development for analyzing complex heterocyclic compounds.

Market trends indicate growing commercial interest in 6-bromo-4-chloro-2,8-dimethylquinoline, with suppliers expanding their catalogues to include this and related functionalized quinoline derivatives. The compound's versatility across multiple research domains—from medicinal chemistry to materials science—ensures its continued relevance in scientific innovation. Current pricing and availability data reflect its status as a high-value research chemical with specialized applications.

Future research directions for 6-bromo-4-chloro-2,8-dimethylquinoline include exploring its potential in catalytic applications and as a ligand in coordination chemistry. The compound's ability to participate in chelation-assisted transformations opens possibilities for developing novel transition metal complexes with applications in homogeneous catalysis and supramolecular chemistry.

For researchers working with 6-bromo-4-chloro-2,8-dimethylquinoline, proper handling and storage recommendations include protection from moisture and light to maintain stability. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when handling this and other organic research chemicals.

The scientific literature contains numerous references to 6-bromo-4-chloro-2,8-dimethylquinoline and its derivatives, particularly in journals focusing on heterocyclic chemistry, medicinal chemistry, and organic synthesis. Recent patents demonstrate its utility in developing therapeutic agents targeting various disease pathways, reflecting the compound's importance in contemporary drug discovery efforts.